Cas no 2171303-38-9 (5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid)

• Product Name: 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid
• CAS No: 2171303-38-9
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5934544
• PubChem ID: 165568832
• Update Time: 2025-08-04

5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid
• 5-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]hexanoic acid
• 2171303-38-9
• EN300-1578940

• Inchi： 1S/C27H34N2O5/c1-17(2)24(15-25(30)28-18(3)9-8-14-26(31)32)29-27(33)34-16-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,17-18,23-24H,8-9,14-16H2,1-3H3,(H,28,30)(H,29,33)(H,31,32)/t18?,24-/m1/s1
• InChI Key： RWXRHUDJOGLETB-VCUSLETLSA-N
• SMILES： O(C(N[C@H](CC(NC(C)CCCC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid

5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic Acid: A Comprehensive Overview

5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid, commonly referenced by its CAS number 2171303-38-9, is a complex organic compound with significant applications in the fields of synthetic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential in advanced chemical synthesis. The molecule's structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a chiral center, and a hexanoic acid moiety, makes it a valuable component in various research and industrial contexts.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the compound during chemical reactions. The presence of the (R)-configuration at the chiral center introduces stereochemical specificity, which is essential for applications requiring enantioselective reactions. Recent studies have highlighted the importance of such chiral compounds in asymmetric catalysis and drug discovery. For instance, researchers have explored the use of similar compounds in the development of novel antibiotics and enzyme inhibitors, underscoring their potential in therapeutic interventions.

In terms of synthesis, 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid is typically prepared through multi-step processes involving nucleophilic substitutions and coupling reactions. The integration of the Fmoc group ensures that intermediate steps are well-controlled, allowing for precise manipulation of the molecule's functional groups. This level of control is critical for achieving high yields and maintaining the integrity of the compound's stereochemistry.

One of the most promising areas for this compound is its application in materials science. Its extended carbon chain and functional groups make it suitable for use as a precursor in polymer synthesis. Recent advancements in polymer chemistry have demonstrated how such compounds can be used to create biodegradable polymers with tailored mechanical properties. These polymers have potential applications in biotechnology, such as in drug delivery systems or tissue engineering scaffolds.

Moreover, the compound's compatibility with various analytical techniques has facilitated its use in structural elucidation studies. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its molecular structure and purity. Such analyses are essential for ensuring consistency across different batches and maintaining quality standards in industrial production.

In conclusion, 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid represents a versatile building block with diverse applications across multiple scientific disciplines. Its unique combination of structural features positions it as a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potentials for this compound, its role in advancing chemical science is expected to grow significantly.